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Application in Cellular Visualization
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Compound of Interest

Compound Name: Flazo Orange

Cat. No.: B1582942

Despite a comprehensive search for the dye Flazo Orange and its chemical identifier 1-(5-
chloro-2-hydroxyphenylazo)-2-naphthol (CAS 3566-94-7), there is a significant lack of scientific
literature detailing its use for cellular structure visualization. While identified as a chemical
entity, its application as a fluorescent probe or stain in biological imaging is not documented in
readily available scientific databases or supplier information. This scarcity of data prevents the
creation of an in-depth technical guide, as requested.

Initial investigations into "Flazo Orange" revealed a potential for confusion with other similarly
named and more commonly used fluorescent dyes, such as Thiazole Orange, FerroOrange,
and pHrodo Orange. These compounds have well-documented applications, protocols, and
data related to cellular imaging. However, Flazo Orange itself remains an enigma in this
context.

Further targeted searches using the specific chemical name and CAS number for Flazo
Orange yielded basic chemical and physical properties but no substantive information
regarding its use in microscopy, cellular staining protocols, or any associated signaling
pathways. The available information is limited to chemical supplier listings and general
classifications as a dye, without specific details on its biological applications.

Consequently, the core requirements for a technical guide—quantitative data for comparison,
detailed experimental methodologies, and signaling pathway diagrams—cannot be fulfilled due
to the absence of foundational research and published data for Flazo Orange in the field of
cellular biology.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1582942?utm_src=pdf-interest
https://www.benchchem.com/product/b1582942?utm_src=pdf-body
https://www.benchchem.com/product/b1582942?utm_src=pdf-body
https://www.benchchem.com/product/b1582942?utm_src=pdf-body
https://www.benchchem.com/product/b1582942?utm_src=pdf-body
https://www.benchchem.com/product/b1582942?utm_src=pdf-body
https://www.benchchem.com/product/b1582942?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

It is plausible that "Flazo Orange" is a trade name for a product with limited market presence
or a compound that has not been widely adopted by the research community for cellular
imaging purposes. Researchers, scientists, and drug development professionals seeking to
visualize cellular structures are advised to consider well-established fluorescent probes with
extensive supporting documentation and a proven track record in the scientific literature.

For professionals in the field, the following is a list of commonly used orange-emitting
fluorescent dyes with extensive documentation:

e Thiazole Orange: Used for staining nucleic acids (DNA and RNA).

o FerroOrange: A probe for detecting intracellular ferrous iron (Fe2+), often used in studies of
ferroptosis.

e pHrodo Orange: A pH-sensitive dye used to label cells for phagocytosis studies.
o MitoTracker Orange: Used for staining mitochondria in live cells.

» Acridine Orange: A versatile dye that can stain DNA and RNA differently based on its
concentration and binding state.

Due to the lack of available information, no quantitative data tables, experimental protocols, or
signaling pathway diagrams for Flazo Orange can be provided.

 To cite this document: BenchChem. [Flazo Orange: An Obscure Dye with Limited Application
in Cellular Visualization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582942#flazo-orange-for-cellular-structure-
visualization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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